Cas no 112529-90-5 (Pentanoic acid, 2-hydroxy-4-methyl-, methyl ester, (R)-)

(R)-Methyl 2-hydroxy-4-methylpentanoate is a chiral ester derivative of pentanoic acid, featuring a hydroxyl group at the 2-position and a methyl substituent at the 4-position. This compound is valued for its stereospecificity in synthetic applications, particularly in pharmaceuticals and fine chemicals, where enantiomeric purity is critical. Its structure enables precise functionalization in asymmetric synthesis.

Pentanoic acid, 2-hydroxy-4-methyl-, methyl ester, (R)- structure

112529-90-5 structure

Product Name:Pentanoic acid, 2-hydroxy-4-methyl-, methyl ester, (R)-

CAS No:112529-90-5

MF:C₇H₁₄O₃

MW:146.184262752533

CID:1200426

PubChem ID:13893049

Update Time:2025-06-18

Pentanoic acid, 2-hydroxy-4-methyl-, methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

- Pentanoic acid, 2-hydroxy-4-methyl-, methyl ester, (R)-
- BS-44639
- 112529-90-5
- MFCD20482702
- CS-0158522
- (r)-methyl 2-hydroxy-4-methylpentanoate
- Methyl(2R)-2-hydroxy-4-methylpentanoate
- Pentanoic acid, 2-hydroxy-4-methyl-, methyl ester, (2R)-
- methyl (2R)-2-hydroxy-4-methylpentanoate
- D80572
- A903980
- SCHEMBL1576551
- Inchi： 1S/C7H14O3/c1-5(2)4-6(8)7(9)10-3/h5-6,8H,4H2,1-3H3/t6-/m1/s1
- InChI Key： JOSNYUDSMPILKL-ZCFIWIBFSA-N
- SMILES： O[C@@H](C(=O)OC)CC(C)C

Computed Properties

Exact Mass: 146.094294304g/mol
Monoisotopic Mass: 146.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 46.5Å²

Pentanoic acid, 2-hydroxy-4-methyl-, methyl ester, (R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BA702-50mg	Pentanoic acid, 2-hydroxy-4-methyl-, methyl ester, (R)-	112529-90-5	95%	50mg	256.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BA702-200mg	Pentanoic acid, 2-hydroxy-4-methyl-, methyl ester, (R)-	112529-90-5	95%	200mg	640.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BA702-1g	Pentanoic acid, 2-hydroxy-4-methyl-, methyl ester, (R)-	112529-90-5	95%	1g	2243.0CNY	2021-07-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M93600-100mg	Methyl (2R)-2-hydroxy-4-methylpentanoate	112529-90-5	95%	100mg	¥96.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M93600-1g	Methyl (2R)-2-hydroxy-4-methylpentanoate	112529-90-5	95%	1g	¥447.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M93600-5g	Methyl (2R)-2-hydroxy-4-methylpentanoate	112529-90-5	95%	5g	¥1565.0	2024-07-19
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Chemenu	CM554479-250mg	Methyl (2R)-2-hydroxy-4-methylpentanoate	112529-90-5	95%+	250mg	$52	2023-02-03
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